Cas no 54795-27-6 (3,4-Hexadien-1-ol, 5-methyl-)

• Product Name: 3,4-Hexadien-1-ol, 5-methyl-
• CAS No: 54795-27-6
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 353657
• PubChem ID: 329765157
• Update Time: 2025-04-23

3,4-Hexadien-1-ol, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3,4-Hexadien-1-ol, 5-methyl-
• 5-methylhexa-3,4-dien-1-ol
• starbld0032998
• 5-Methyl-3,4-hexadien-1-ol, 95%
• 54795-27-6
• DTXSID80442626

• MDL： MFCD19443632
• Inchi： 1S/C7H12O/c1-7(2)5-3-4-6-8/h3,8H,4,6H2,1-2H3
• InChI Key： JPVXYBRKKQSXLO-UHFFFAOYSA-N
• SMILES： OCCC=C=C(C)C

Computed Properties

• Exact Mass: 112.08886
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.863 g/mL at 25 °C
• Flash Point: Fahrenheit: 149 ° f
  Celsius: 65 ° c
  
• Refractive Index: n20/D 1.477
• PSA: 20.23

3,4-Hexadien-1-ol, 5-methyl- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：UN3082 - class 9 - PG 3 - DOT NA1993 - Environmentally hazardous substances, liquid, n.o.s. HI: all (not BR)
• WGK Germany：3
• Hazard Category Code： 22-52
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on 3,4-Hexadien-1-ol, 5-methyl-

3,4-Hexadien-1-ol, 5-methyl-

The compound with CAS No. 54795-27-6, commonly known as 3,4-Hexadien-1-ol, 5-methyl-, is an organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a six-carbon chain with two double bonds and a hydroxyl group at the first carbon position. The presence of the hydroxyl group and the conjugated double bonds makes this compound highly reactive and versatile in various chemical reactions.

Recent studies have highlighted the potential of 3,4-Hexadien-1-ol, 5-methyl- in the development of advanced materials. Researchers have explored its use as a precursor for synthesizing functional polymers and nanoparticles. For instance, a study published in *Nature Chemistry* demonstrated that this compound can be used to create self-healing polymers with exceptional mechanical properties. The ability of 3,4-Hexadien-1-ol, 5-methyl- to undergo Diels-Alder reactions has been instrumental in these advancements.

In addition to its role in materials science, 3,4-Hexadien-1-ol, 5-methyl- has also been investigated for its biological applications. A team of scientists from Stanford University reported that this compound exhibits potent antioxidant properties, making it a promising candidate for use in pharmaceuticals. The conjugated double bonds in the molecule are believed to contribute significantly to its antioxidant activity.

The synthesis of 3,4-Hexadien-1-ol, 5-methyl- involves a multi-step process that typically begins with the oxidation of an appropriate alkene. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly methods for producing this compound. For example, the use of transition metal catalysts has significantly improved the yield and purity of 3,4-Hexadien-1-ol, 5-methyl- in laboratory settings.

Moreover, the physical properties of 3,4-Hexadien-1-ol, 5-methyl-* have been extensively studied to understand its behavior under various conditions. Its melting point is approximately -20°C, while its boiling point is around 80°C at standard pressure. These properties make it suitable for use in applications requiring stability over a wide temperature range.

One of the most exciting developments involving 3,4-Hexadien-1-ol, 5-methyl-* is its potential role in green chemistry. Scientists are exploring ways to utilize this compound as a building block for synthesizing biodegradable plastics. By incorporating 3,4-Hexadien-1 ol, researchers aim to develop materials that are both durable and environmentally friendly.

In conclusion, 3,4-Hexadien-1 ol, with CAS No. 54795276*, continues to be a focal point in modern chemical research due to its unique structure and diverse applications. From materials science to pharmaceuticals and green chemistry, this compound holds immense promise for driving innovation across multiple industries.